trans-2-Amino-cycloheptanol

• IUPAC Name: (1R,2R)-2-aminocycloheptan-1-ol
• InChI: InChI=1S/C7H15NO/c8-6-4-2-1-3-5-7(6)9/h6-7,9H,1-5,8H2/t6-,7-/m1/s1
• InChI Key: ZWOFTVSNNFYPAB-RNFRBKRXSA-N
• Canonical SMILES: C1CCC(C(CC1)O)N
• Isomeric SMILES: C1CC[C@H]([C@@H](CC1)O)N
• Molecular Formula: C7H15NO
• Molecular Weight: 129.20 g/mol
• CAS RN: 42565-73-1, 260065-70-1

Description

Trans-2-Amino-cycloheptanol is a chemical compound with the molecular formula C7H15NO. It is used for proteomics research.

Molecular Structure Analysis

The molecular structure of trans-2-Amino-cycloheptanol is represented by the SMILES string C1CCC@HO)N. The molecular weight is 129.2 g/mol.

Chemical Reactions Analysis

The dehydrogenation of cyclohexanol to cyclohexanone is a crucial industrial process in the production of caprolactam and adipic acid. This endothermic reaction is constrained by thermodynamic equilibrium and involves a complex reaction network.

Scientific Research Applications

Application in Asymmetric Catalysis

Trans-2-aminocyclohexanol derivatives, including trans-2-amino-cycloheptanol, have been explored for their application in asymmetric catalysis. Schiffers et al. (2006) developed a protocol for the resolution of racemic 2-aminocyclohexanol derivatives, achieving high enantiomeric excess. These derivatives have been applied in catalyzed asymmetric phenyl transfer reactions and transfer hydrogenations, leading to products with high enantiomeric excess, demonstrating their potential in asymmetric synthesis (Schiffers et al., 2006).

Conformational Studies

Bernáth et al. (1979) and Brázdová et al. (2005) conducted studies on the conformations of stereoisomeric trans-2-aminocyclohexanol and related derivatives. Their research provides insights into the structural dynamics of these molecules, which is crucial for understanding their interactions in various chemical processes (Bernáth et al., 1979); (Brázdová et al., 2005).

Molecular Switches and pH-triggered Applications

The trans-2-aminocyclohexanol moiety has been used as a pH-triggered molecular switch. This application is based on its ability to undergo dramatic conformational changes upon protonation, as highlighted in the studies by Samoshin et al. (2004) and Brázdová et al. (2005). These findings underscore the potential of trans-2-aminocyclohexanol derivatives in the development of conformationally controlled allosteric systems (Samoshin et al., 2004); (Brázdová et al., 2005).

Synthesis of Pharmaceutical Intermediates

The synthesis of trans-4-(N-acetylamido)cyclohexanol, an important precursor for pharmaceutical intermediates like hydrochloride salt of trans-4-aminocyclohexanol, was reported by Li Jia-jun (2012). This study indicates the role of trans-2-aminocyclohexanol derivatives in the synthesis of valuable pharmaceutical compounds (Li Jia-jun, 2012).

Safety and Hazards

Trans-2-Amino-cycloheptanol may cause skin irritation, serious eye irritation, and respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray, wash skin thoroughly after handling, use only outdoors or in a well-ventilated area, and wear protective gloves/eye protection/face protection.

Mechanism of Action

Target of Action

Trans-2-Amino-cycloheptanol is a complex compound with a molecular formula of C7H15NO

Biochemical Pathways

The biochemical pathways affected by Trans-2-Amino-cycloheptanol are currently unknown. Biochemical pathways are complex networks of chemical reactions that occur within a cell, and they play a crucial role in various biological processes

Result of Action

Understanding these effects is crucial for determining the compound’s potential therapeutic uses .

Action Environment

Environmental factors can significantly influence a compound’s action, efficacy, and stability . These factors can include temperature, pH, and the presence of other compounds.